Cas no 749247-06-1 (Thiol-PEG4-acid)

• Product Name: Thiol-PEG4-acid
• CAS No: 749247-06-1
• MF: C₁₁H₂₂O₆S
• MW: 282.353783130646
• CID: 547883
• PubChem ID: 22731905
• Update Time: 2025-09-24

Thiol-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 3-[2-[2-[2-(2-mercaptoethoxy)ethoxy]ethoxy]ethoxy]-
• 3-[2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethoxy]propanoic acid
• HS-PEG₄-CH₂CH₂COOH
• HS-PEG4-CH2CH2COOtBu
• Thiol-PEG4-propionic acid
• AmbotzPEG1970
• Thiol-PEG4-acid
• HS-PEG4-CH2CH2COOH
• DTXSID20627910
• MFCD11041132
• HY-130213
• 749247-06-1
• 1-mercapto-3,6,9,12-tetraoxapentadecan-15-oic acid
• 15-Mercapto-4,7,10,13-tetraoxa-pentadecanoic acid
• AKOS028109996
• 1-SULFANYL-3,6,9,12-TETRAOXAPENTADECAN-15-OIC ACID
• SCHEMBL39838
• BP-21116
• CS-0105773
• 1-mercapto-3,6,9,12-tetraoxapentadecan-15-oicacid
• SH-PEG4-COOH
• THIOL-DPEG4ACID
• GS-9366
• 3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-mercapto-
• D84640
• DA-54113
• THIOL-DPEG 4 ACID

• Inchi： 1S/C11H22O6S/c12-11(13)1-2-14-3-4-15-5-6-16-7-8-17-9-10-18/h18H,1-10H2,(H,12,13)
• InChI Key： ORLGUGSEJFKLED-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 282.11400
• Monoisotopic Mass: 282.11370959 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.36
• XLogP3: -0.6
• Topological Polar Surface Area: 75.2

Experimental Properties

• PSA: 113.02000
• LogP: 0.45730

Related Categories

• Other Chemical additives